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Compound of Interest

Compound Name: BCI (hydrochloride)
Cat. No.: B12052512
Get Quote

Introduction & Mechanism of Action

BCI hydrochloride (also known as (E)-BCI HCI) is a potent, allosteric inhibitor of Dual Specificity
Phosphatase 6 (DUSP6), also known as MKP-3.[1] It selectively inhibits DUSP6 (EC50 ~13.3
puM) and DUSP1 (EC50 ~8.0 uM) without affecting other phosphatases like DUSP5 or Cdc25B.

[1]

By inhibiting DUSP6, BCI prevents the dephosphorylation of ERK1/2, thereby sustaining ERK
signaling.[1] This mechanism is critical in research areas involving:

o Cancer Biology: Modulating ERK signaling in malignant cells (e.g., gastric cancer, lung
cancer).[1]

o Developmental Biology: Enhancing FGF signaling to expand cardiac progenitor pools in
zebrafish models.

 Inflammation: Attenuating LPS-induced inflammatory responses via Nrf2 activation.[1][2][3]

This guide provides a standardized protocol for the storage, solubilization, and handling of BCI
hydrochloride to ensure experimental reproducibility.[1]
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Chemical Identity & Properties

Before handling, verify the compound identity.[1] BCI is often supplied as a mixture of (E) and
(2) isomers, though the (E) isomer is the biologically active form often specified in high-purity
reagents.[1]

Property Specification

] (E)-2-Benzylidene-3-(cyclohexylamino)-2,3-
Chemical Name
dihydro-1H-inden-1-one hydrochloride

CAS Number 95130-23-7

Molecular Formula C22H24CINO

Molecular Weight 353.89 g/mol

Appearance Yellow to orange solid powder

N ~10—-20 mg/mL (up to 125 mg/mL with
Solubility (DMSO)

sonication)
Solubility (Water) Insoluble
Solubility (Ethanol) ~20 mg/mL

Storage of Solid Compound[1][2][6][7][8]

The stability of BCI hydrochloride in its solid state is high, provided it is protected from moisture
and light. Hydroscopic degradation is a primary risk factor for hydrochloride salts.[1]

Protocol: Solid State Storage

e Long-Term Storage: Store vials at -20°C (stable for >2 years).

» Desiccation: Ensure the vial is tightly sealed. Ideally, store within a secondary container (e.g.,
a sealed bag or jar) containing desiccant packs (silica gel) to prevent moisture absorption
during freezer storage.[1]

» Equilibration: Before opening the vial, allow it to warm to room temperature (approx. 15-30
minutes).
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o Why? Opening a cold vial in a humid room causes immediate condensation of
atmospheric water onto the hygroscopic powder, which can hydrolyze the compound or
alter the net weight for future measurements.

Stock Solution Preparation & Stability[1][3][6][7][9]

Critical Note: BCI hydrochloride is insoluble in water.[1] You must prepare a stock solution in an
organic solvent (DMSO or Ethanol) before introducing it to aqueous buffers.[1]

Protocol: Preparing a 10 mM DMSO Stock Solution

Target Concentration: 10 mM Solvent: Anhydrous DMSO (Dimethyl Sulfoxide)[1]

Calculate Volume: To prepare 1 mL of 10 mM stock, weigh 3.54 mg of BCI HCI.

[1]

» Dissolution: Add the calculated volume of high-grade anhydrous DMSO to the vial.
e Mixing: Vortex vigorously for 30—60 seconds.

o Observation: The solution should be clear yellow/orange.[1] If particles persist, sonicate in
a water bath at room temperature for 5 minutes.

 Aliquoting: Do not store the bulk stock in one tube. Divide into small aliquots (e.g., 20-50 pL)
in light-protective (amber) microcentrifuge tubes.

e Storage:
o -80°C: Stable for 6 months (Recommended).[1][4]

o -20°C: Stable for 1 month.

Visual Workflow: Stock Preparation

Prevent Avoid F/T

Solid BCI HCI Condensation _ | Equilibrate to RT Weigh Powder Add Anhydrous DMSO Vortex/Sonicate Cycles Aliquot into Store at -80°C
(-20°C Storage) (15-30 mins) (e.g., 3.54 mg) (Target: 10-50 mM) (Clear Solution) Amber Tubes (6 Months)
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Caption: Workflow for the preparation and storage of BCI hydrochloride stock solutions to
maximize stability.

Working Solutions & In Vivo Formulation

Warning: Aqueous working solutions are unstable. Prepare them immediately before use. Do
not store diluted agqueous solutions.[1]

A. In Vitro (Cell Culture)

e Dilution: Dilute the DMSO stock into culture medium.

o Limit DMSO: Keep the final DMSO concentration <0.5% (ideally <0.1%) to avoid solvent
toxicity.[1]

o Example: To achieve 10 uM BCl in cells, add 1 pL of 10 mM Stock to 1 mL of media.

B. In Vivo (Animal Studies)

For intraperitoneal (IP) or oral gavage, simple aqueous dilution will cause precipitation.[1] You
must use a co-solvent system.[1][2]

Recommended Formulation (Solubility ~2 mg/mL):

e 10% DMSO: Dissolve pure compound in DMSO first.

e 40% PEG300: Add Polyethylene Glycol 300 and vortex.

o 5% Tween-80: Add surfactant and vortex.[1]

e 45% Saline: Add warm saline (0.9% NaCl) slowly while vortexing.
Alternative (Oil-based):

e 10% DMSO

e 90% Corn Oil (Must be homogenized/sonicated).
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Visual Workflow: In Vivo Formulation Decision

In Vivo Dosing Required

1. Dissolve in 10% DMSO
(Clear Stock)

Select Vehicle Base

2. Add 40% PEG300
(Vortex)

:

3. Add 5% Tween-80
(Vortex)

2. Add 90% Corn Oil

Sonicate/Homogenize

4. Add 45% Saline I Suspension/Solution
: For Oral Gavage

(Add slowly)

| Clear Solution
: (~2 mg/mL)

Click to download full resolution via product page

Caption: Decision tree for formulating BCI hydrochloride for in vivo administration using co-
solvents.

Troubleshooting & Stability Data
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Issue Cause Solution

Dilute stock in a larger volume

S ) Concentration too high or rapid  of media while vortexing.[1] Do
Precipitation in Media - T

addition.[1] not exceed solubility limit (~10-

20 puM in aqueous).[1]

o ] Discard stock. Ensure DMSO
Oxidation or moisture

Color Change (Darkening) o is anhydrous and stored at
contamination.[1] 80°C

Use single-use aliquots. Do
Loss of Activity Freeze-thaw cycles.[1] not refreeze thawed aliquots

more than once.

Stability Summary:

e Solid: >2 years at -20°C.[1][3][5]

e DMSO Stock: 6 months at -80°C; 1 month at -20°C.[1][4]
e Aqueous Working Solution: <24 hours (Prepare fresh).

References

e Shojaee, A., et al. (2015).Allosteric inhibition of DUSP6/MKP-3.[1] Biochemistry. (Mechanistic
grounding for DUSP6 inhibition).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: BCI Hydrochloride Storage, Stability,
and Solubilization Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12052512/docs#application-note-bci-hydrochloride-
storage-stability-and-solubilization-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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